4-(5,6-difluoro-1H-1,3-benzodiazol-2-yl)aniline

• IUPAC Name: 4-(5,6-difluoro-1H-benzimidazol-2-yl)aniline
• InChI: InChI=1S/C13H9F2N3/c14-9-5-11-12(6-10(9)15)18-13(17-11)7-1-3-8(16)4-2-7/h1-6H,16H2,(H,17,18)
• InChI Key: CDDVSBYOTUYRDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=CC(=C(C=C3N2)F)F)N
• Molecular Formula: C13H9F2N3
• Molecular Weight: 245.23 g/mol

Description

“4-(5,6-difluoro-1H-1,3-benzodiazol-2-yl)aniline” is a chemical compound with the CAS Number: 1153806-57-5. It has a molecular weight of 245.23. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H9F2N3/c14-9-5-11-12(6-10(9)15)18-13(17-11)7-1-3-8(16)4-2-7/h1-6H,16H2,(H,17,18). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a melting point range of 246-247 degrees Celsius.

Scientific Research Applications

• Melting Point : 246-247°C

Organic Photovoltaic Devices

• This compound is used as a building block to prepare non-fullerene acceptors (NFAs) such as ITIC-2F, IHIC-2F, IEIC-2F, IXIC-2F for highly efficient organic photovoltaic devices.

Low-Band Gap Polymer Semiconductors

• Extra fluorine atoms on the benzothiadiazole ring make the compounds more electron-withdrawing when the unit is embedded into low-band gap polymer semiconductors.
• This introduces better electron affinity and further lowers the band gap of the semiconducting materials.

Biological Activities

• While not directly related to “4-(5,6-difluoro-1H-1,3-benzodiazol-2-yl)aniline”, indole derivatives, which have a similar structure, possess various biological activities.
• These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities.

Push-Pull Triarylamine Dyes

• This compound can be used in the synthesis of push-pull triarylamine dyes containing 5,6-difluoro-2,1,3-benzothiadiazole units.
• These dyes are evaluated as active materials for organic photovoltaics.
• The methods of application or experimental procedures involve direct (hetero)-arylation to connect building blocks.
• The results or outcomes include the creation of efficient organic solar cells.

Bandgap Narrowing in Non-Fullerene Acceptors

• Single atom substitution in this compound can lead to bandgap narrowing in non-fullerene acceptors.
• This enhances the intermolecular charge transfer (ICT) effect, yielding narrower bandgaps.
• The results or outcomes would be the creation of non-fullerene acceptors with narrower bandgaps.

Synthesis of Active Pharmaceutical Intermediates

• While not directly related to “4-(5,6-difluoro-1H-1,3-benzodiazol-2-yl)aniline”, 2,6-difluoroaniline, which has a similar structure, is used in the synthesis of active pharmaceutical intermediates.
• These include N-2,6-difluorophenyl-5-methoxy-1,2,4-triazolo[1,5-a]pyrimidine-2-sulfonamide, a herbicidal compound, and a series of 2,6,9-trisubstituted purine inhibitors of p38α kinase.
• The results or outcomes would be the creation of potential therapeutic compounds.

Safety And Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards. Precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling. For detailed safety information, please refer to the Material Safety Data Sheet (MSDS).